Cas no 1996400-46-4 (3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide)
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide
- EN300-1284894
- 1996400-46-4
-
- Inchi: 1S/C5H10N6O/c1-11-9-5(8-10-11)3(6)2-4(7)12/h3H,2,6H2,1H3,(H2,7,12)
- InChI Key: JSMXVRFSHPTQPL-UHFFFAOYSA-N
- SMILES: O=C(CC(C1N=NN(C)N=1)N)N
Computed Properties
- Exact Mass: 170.09160896g/mol
- Monoisotopic Mass: 170.09160896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 113Ų
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284894-1.0g |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284894-50mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1284894-100mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1284894-250mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1284894-500mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1284894-1000mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1284894-2500mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1284894-5000mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1284894-10000mg |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide |
1996400-46-4 | 10000mg |
$4852.0 | 2023-10-01 |
3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide
Comprehensive Overview of 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide (CAS No. 1996400-46-4)
The compound 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide (CAS No. 1996400-46-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. With a molecular formula that includes a tetrazole ring and an amide functional group, this compound exhibits properties that make it valuable in drug discovery and material science. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, a feature that enhances its applicability in medicinal chemistry.
In recent years, the demand for heterocyclic compounds like 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide has surged, driven by their role in developing small-molecule therapeutics. The tetrazole moiety, in particular, is known for its metabolic stability and ability to mimic carboxyl groups, making it a hotspot for drug design. This compound’s CAS No. 1996400-46-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and targeted therapy development.
One of the most discussed applications of 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide lies in its potential as a building block for peptide mimetics. The presence of both amino and amide groups allows for versatile chemical modifications, enabling researchers to tailor its properties for specific biological targets. This adaptability aligns with the growing trend of personalized medicine, where customized molecular structures are critical for addressing complex diseases.
From a synthetic chemistry perspective, the compound’s stability under physiological conditions makes it an attractive candidate for prodrug development. Its tetrazole ring offers resistance to enzymatic degradation, a feature highly sought after in oral drug formulations. Additionally, its solubility profile has been a subject of optimization studies, particularly for applications in aqueous-phase reactions and bioconjugation techniques.
The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide. Molecular docking simulations frequently utilize its structure to explore interactions with enzyme active sites and receptor proteins. This computational approach accelerates the identification of potential therapeutic uses, reducing reliance on traditional trial-and-error methods.
Environmental and green chemistry considerations also play a role in the compound’s appeal. Researchers are investigating sustainable synthesis routes for 1996400-46-4 to minimize waste and energy consumption. Such efforts resonate with global initiatives promoting eco-friendly chemical production, a topic increasingly prioritized by regulatory bodies and industry leaders.
In summary, 3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide (CAS No. 1996400-46-4) represents a multifaceted tool in modern science. Its applications span medicinal chemistry, material science, and biotechnology, with ongoing research uncovering new possibilities. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research and development.
1996400-46-4 (3-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)